Cas no 1799414-76-8 (2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-)

• Product Name: 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-
• CAS No: 1799414-76-8
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 5876876
• Update Time: 2025-06-11

2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-

• Inchi： 1S/C6H5ClN2O2/c1-3-5(6(10)11)9-4(7)2-8-3/h2H,1H3,(H,10,11)
• InChI Key： CZTPEGADTDOZDM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(Cl)=CN=C1C

Experimental Properties

• Density: 1.479±0.06 g/cm3(Predicted)
• Boiling Point: 317.2±37.0 °C(Predicted)
• pka: 2.20±0.32(Predicted)

Additional information on 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-

Introduction to 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- (CAS No. 1799414-76-8) and Its Emerging Applications in Chemical Biology

2-Pyrazinecarboxylic acid, 6-chloro-3-methyl-, identified by its CAS number 1799414-76-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a carboxylic acid group, a chloro substituent, and a methyl group at specific positions on the ring imparts distinct reactivity and biological potential, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- make it an attractive candidate for further exploration in medicinal chemistry. The chloro group at the 6-position enhances electrophilicity, facilitating nucleophilic substitution reactions that can be exploited in the synthesis of more complex derivatives. Meanwhile, the methyl group at the 3-position introduces steric hindrance, which can influence binding interactions with biological targets. These structural motifs are often employed in the design of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in pyrazine derivatives as pharmacophores due to their ability to interact with various biological pathways. For instance, studies have demonstrated that pyrazine-based compounds can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic intervention. The specific substitution pattern of 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- has been investigated for its potential in inhibiting key enzymes involved in metabolic disorders and inflammatory responses.

One of the most compelling aspects of this compound is its versatility in chemical modifications. Researchers have leveraged its reactive sites to develop novel analogs with enhanced potency and selectivity. For example, the carboxylic acid group can be converted into esters or amides, expanding its utility in peptide mimetics and prodrug formulations. Additionally, the chloro substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups.

The biological activity of 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- has been explored in several preclinical studies. Notably, derivatives of this compound have shown promise in targeting protein-protein interactions relevant to cancer progression. By binding to specific domains of oncogenic proteins, these derivatives can disrupt signaling pathways that drive tumor growth and metastasis. Furthermore, preliminary data suggest that certain analogs may exhibit anti-inflammatory properties by inhibiting cytokine production and neutrophil recruitment.

Advances in computational chemistry have further accelerated the development of 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- derivatives. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and optimize lead structures before experimental validation. These computational approaches have been instrumental in identifying compounds with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- involves multi-step organic transformations that highlight its synthetic accessibility. Starting from commercially available precursors such as pyrazine-2-carboxylate, chlorination and alkylation reactions can be performed under controlled conditions to introduce the desired substituents. Recent improvements in synthetic methodologies have enhanced yield and purity, making large-scale production feasible for both research and industrial applications.

The growing body of evidence supporting the biological relevance of 2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- has prompted collaborations between academic institutions and pharmaceutical companies. These partnerships aim to translate laboratory findings into clinical candidates by leveraging expertise in medicinal chemistry, pharmacology, and drug development. The compound’s unique structural features continue to inspire innovative strategies for addressing unmet medical needs.

In conclusion,2-Pyrazinecarboxylic acid, 6-chloro-3-methyl- (CAS No. 1799414-76-8) represents a promising scaffold with diverse applications in chemical biology and drug discovery. Its structural versatility allows for extensive functionalization, while its biological activity suggests potential therapeutic benefits across multiple disease areas. As research progresses，this compound is likely to remain at the forefront of molecular innovation，driving advancements in both academic research and industrial applications.